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Compound of Interest

Compound Name: Triacetin

Cat. No.: B1683017

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triacetin (glycerol triacetate), a versatile compound utilized across pharmaceutical, food, and
cosmetic industries, demonstrates a favorable environmental profile characterized by rapid
degradation and a low likelihood of persistence or bioaccumulation.[1][2] This technical guide
offers a comprehensive examination of Triacetin's environmental fate and biodegradability,
presenting detailed methodologies from key experimental assessments and summarizing
critical quantitative data. The principal mechanisms for Triacetin's breakdown in the
environment are hydrolysis and biodegradation, with atmospheric oxidation being a relevant
pathway for aerial emissions.[1][3]

Physicochemical Properties Influencing
Environmental Fate

A substance's environmental distribution and behavior are largely dictated by its
physicochemical properties. The key properties of Triacetin are summarized below.

Table 1: Physicochemical Properties of Triacetin
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Property Value Reference
Molecular Formula C9H1406 [3]
Molecular Weight 218.20 g/mol [3]
Water Solubility 58,000 mg/L at 25 °C [3]
Vapor Pressure 2.48 x 10-3 mm Hg at 25 °C [3]

Log Kow (Octanol-Water
iy . 0.25 [3]
Partition Coefficient)

1.2 x 10-8 atm-cu m/mole
Henry's Law Constant . [3]
(estimated)

Soil Organic Carbon-Water ]
o o 40 (estimated) [3]
Partitioning Coefficient (Koc)

Triacetin's high water solubility and low octanol-water partition coefficient (Log Kow) suggest it
will primarily reside in the aqueous phase of the environment and has a negligible potential for
bioaccumulation.[4] Furthermore, its low vapor pressure and estimated Henry's Law constant
indicate that volatilization from aquatic systems or damp soil is not a significant environmental
fate process.[3] The low estimated soil organic carbon-water partitioning coefficient (Koc)
points towards very high mobility within soil.[3]

Environmental Fate and Degradation Pathways
Overview of Degradation Pathways

The environmental degradation of Triacetin is primarily driven by hydrolysis and
biodegradation. In the atmosphere, its degradation is mainly due to reactions with hydroxyl
radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Environmental Fate
and Biodegradability of Triacetin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683017#environmental-fate-and-biodegradability-of-
triacetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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